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Compound of Interest

Compound Name: 2-Bromo-5-methoxypyrazine

Cat. No.: B117211 Get Quote

An In-depth Technical Guide to 2-Bromo-5-methoxypyrazine

This technical guide provides a comprehensive overview of the chemical properties, structure,

synthesis, and applications of 2-Bromo-5-methoxypyrazine, tailored for researchers,

scientists, and professionals in drug development.

Chemical Properties and Structure
2-Bromo-5-methoxypyrazine is a halogenated pyrazine derivative that serves as a key

intermediate in organic synthesis.[1] Its physical and chemical properties are summarized

below.

Structure:

IUPAC Name: 2-bromo-5-methoxypyrazine[2][3]

SMILES String: COC1=CN=C(C=N1)Br[2][3][4]

InChI Key: YMDHKDFBWIRZAZ-UHFFFAOYSA-N[2][4]

Table 1: Quantitative Chemical Properties
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Property Value Source(s)

Molecular Formula C₅H₅BrN₂O [2][3][4]

Molecular Weight 189.01 g/mol [2]

Monoisotopic Mass 187.95853 Da [2][4]

Appearance White to off-white solid

Purity ≥95% [3]

Solubility
Low solubility in water; soluble

in organic solvents.
[1]

Storage Temperature 0-8 °C [3]

| CAS Number | 143250-10-6 |[2][5] |

Reactivity and Applications
2-Bromo-5-methoxypyrazine is a versatile building block in organic synthesis, primarily

utilized in the pharmaceutical and agrochemical industries.[6] The molecule features two key

reactive sites: the bromine atom and the methoxy group on the pyrazine ring. These sites allow

for a variety of chemical transformations.[6]

Its primary applications include:

Intermediate for Complex Molecules: It serves as a foundational component for synthesizing

more complex molecules, particularly active pharmaceutical ingredients (APIs) and

specialized compounds.[6]

Cross-Coupling Reactions: The bromine substituent makes it an ideal substrate for

palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira), which are

instrumental in constructing heterocyclic frameworks common in drug molecules.[6]

Nucleophilic Substitution: The pyrazine ring is electron-deficient, facilitating nucleophilic

aromatic substitution reactions where the bromine atom can be displaced by various

nucleophiles.
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The compound is also used as an intermediate for creating dyes and photosensitive materials

and can act as a catalyst in certain organic reactions.[1]

Experimental Protocols
While specific, detailed experimental protocols for 2-Bromo-5-methoxypyrazine are

proprietary to manufacturers, a general synthetic methodology can be described based on

established chemical principles.

General Synthesis via Nucleophilic Aromatic Substitution

A common method for preparing 2-Bromo-5-methoxypyrazine is through the reaction of a

suitable precursor like 2,5-dibromopyrazine with a methoxide source, or by reacting 2-

bromopyrazine with methanol.[1] The following is a generalized protocol for a nucleophilic

substitution reaction.

Objective: To synthesize 2-Bromo-5-methoxypyrazine.

Materials:

2,5-dibromopyrazine (starting material)

Sodium methoxide (nucleophile)

Methanol (solvent)

Anhydrous N,N-Dimethylformamide (DMF) (optional co-solvent)

Diethyl ether or Ethyl acetate (for extraction)

Brine (for washing)

Anhydrous magnesium sulfate or sodium sulfate (for drying)

Silica gel (for chromatography)

Hexanes and Ethyl acetate (for chromatography elution)
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Methodology:

Reaction Setup: In a flame-dried round-bottom flask equipped with a magnetic stirrer and a

reflux condenser, dissolve 2,5-dibromopyrazine in methanol.

Reagent Addition: Add sodium methoxide to the solution. The reaction is typically performed

under an inert atmosphere (e.g., nitrogen or argon) to prevent side reactions.

Heating: Heat the reaction mixture to reflux and maintain for several hours. Monitor the

reaction progress using Thin Layer Chromatography (TLC) or Gas Chromatography-Mass

Spectrometry (GC-MS).

Workup: Once the reaction is complete, cool the mixture to room temperature. Quench the

reaction by adding water.

Extraction: Transfer the mixture to a separatory funnel and extract the product into an

organic solvent like diethyl ether or ethyl acetate. Repeat the extraction process three times.

Washing: Combine the organic layers and wash sequentially with water and brine to remove

any remaining inorganic impurities.

Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate. Filter the drying agent and concentrate the solvent under reduced pressure

using a rotary evaporator to obtain the crude product.

Purification: Purify the crude product by column chromatography on silica gel, using a

gradient of ethyl acetate in hexanes as the eluent, to yield pure 2-Bromo-5-
methoxypyrazine.
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Synthesis Workflow for 2-Bromo-5-methoxypyrazine
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Caption: General workflow for the synthesis and purification of 2-Bromo-5-methoxypyrazine.
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Safety and Handling
2-Bromo-5-methoxypyrazine is associated with several hazards and requires careful handling

in a laboratory setting.

Table 2: GHS Hazard Information

Hazard Statement Description

H302 Harmful if swallowed[2][7]

H315 Causes skin irritation[2][7]

H319 Causes serious eye irritation[2][7]

H335 May cause respiratory irritation[2][5][7]

| H412 | Harmful to aquatic life with long lasting effects[5][8] |

Handling Precautions:

Use only in a well-ventilated area or outdoors.[5]

Avoid breathing dust, fumes, or vapors.[5]

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.[1][5]

Wash hands thoroughly after handling.[5]

Keep containers securely sealed when not in use.[5]

Store in a cool, dry place away from incompatible materials.[3]

First Aid Measures:

If Swallowed: Rinse mouth and seek medical attention.[9]

If on Skin: Wash with plenty of soap and water. If irritation occurs, get medical help.[9]
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If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present

and easy to do. Continue rinsing and seek immediate medical attention.[9]

If Inhaled: Move the person to fresh air and keep them comfortable for breathing.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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